Cas no 2172084-24-9 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid
• CAS No: 2172084-24-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5945830
• PubChem ID: 165553583
• Update Time: 2025-05-26

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid
• EN300-1480606
• 2172084-24-9
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-phenylbutanoic acid

• Inchi： 1S/C28H28N2O5/c31-26(30-25(14-15-27(32)33)19-8-2-1-3-9-19)16-17-29-28(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24-25H,14-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： LWYLBLGNDISWNK-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic Acid (CAS No. 2172084-24-9)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid, identified by its CAS number 2172084-24-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The core structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid consists of a propanamido side chain linked to a phenylbutanoic acid backbone. The presence of the fluorenylmethoxycarbonyl (Fmoc) group at the amino position introduces a high degree of stability and reactivity, which is particularly useful in peptide synthesis and other biochemical applications. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, including peptidomimetics and protease inhibitors.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can target multiple biological pathways simultaneously. 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid embodies this principle through its ability to interact with various enzymes and receptors. Studies have demonstrated its potential as an inhibitor of certain kinases and as a modulator of enzyme activity, which could be exploited in the treatment of inflammatory diseases and cancer.

In vitro studies have revealed that this compound exhibits significant inhibitory effects on several key enzymes involved in cellular signaling pathways. For instance, research has shown that it can effectively inhibit the activity of Janus kinases (JAKs), which are known to play a crucial role in immune responses and hematopoiesis. The mechanism of action involves the disruption of JAK-mediated phosphorylation events, leading to downstream effects that modulate immune cell function.

The Fmoc group in the molecule not only enhances its stability but also provides a site for further chemical modification. This property is particularly advantageous in the development of targeted therapies, where specific functional groups can be introduced to improve binding affinity and selectivity. Researchers have explored various derivatives of this compound, modifying the fluorenylmethoxycarbonyl group to achieve different pharmacological profiles.

Another area of interest is the potential application of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid in the treatment of neurodegenerative disorders. Preliminary studies suggest that it may interact with brain-derived neurotrophic factor (BDNF) receptors, which are critical for neuronal survival and plasticity. By modulating BDNF signaling, this compound could offer a novel approach to managing conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled chemists to construct the complex framework efficiently. These synthetic strategies not only improve yield but also enhance purity, which is essential for pharmaceutical applications.

Evaluation of pharmacokinetic properties is crucial for determining the clinical relevance of any new drug candidate. Initial pharmacokinetic studies on 4-(3-{(9H-fluoren-l0H)-y lmethoxycarbonyl}amino)propanamido)-4 phenylbutanoic acid have shown promising results regarding bioavailability and metabolic stability. These findings suggest that the compound may exhibit favorable pharmacokinetic profiles when administered orally or intravenously.

The growing body of evidence supporting the biological activity and synthetic utility of this compound has prompted further investigation into its potential therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are now focused on optimizing its chemical structure to enhance efficacy while minimizing side effects. This includes exploring novel derivatives that may offer improved target specificity and reduced toxicity.

In conclusion, 4-(3-{(9H-fluoren-l0H)-y lmethoxycarbonyl}a mino)propanamido)-4 phenylbutanoic acid (CAS No. 2172084249) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.